2-[1-(5-methyl-1,3-thiazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine

• IUPAC Name: 5-methyl-2-(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)-1,3-thiazole
• InChI: InChI=1S/C15H18N4S/c1-11-8-17-15(20-11)19-7-5-12-9-18(10-13(12)19)14-4-2-3-6-16-14/h2-4,6,8,12-13H,5,7,9-10H2,1H3
• InChI Key: CXGRBOZBGJUINZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)N2CCC3C2CN(C3)C4=CC=CC=N4
• Molecular Formula: C15H18N4S
• Molecular Weight: 286.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a thiazole, pyrrole, and pyridine. It’s part of a class of compounds that have been studied for their potential antimicrobial properties.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several distinct functional groups. The presence of a thiazole, pyrrole, and pyridine ring structures contribute to its unique chemical properties. The exact structure would need to be confirmed through techniques such as NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple aromatic rings could contribute to its stability, while the various functional groups could influence its reactivity. Specific properties such as melting point and exact mass can be determined through experimental analysis.

Scientific Research Applications

2-[1-(5-methyl-1,3-thiazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-thiazol-2-yl-octahydropyrrolo[2,3-c]pyrrol-2-ylpyridine has many applications in scientific research. It is widely used in the synthesis of various pharmaceutical drugs, such as antifungal agents, anti-inflammatories, and anti-cancer drugs. It has also been used in the synthesis of various agrochemicals, such as herbicides, insecticides, and fungicides. In addition, this compound has been used to develop new materials for use in the semiconductor industry. It is also used in the synthesis of dyes and pigments for use in the textile industry.

Mechanism of Action

Target of Action

Compounds containing thiazole and imidazole moieties have been reported to exhibit a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . The specific targets would depend on the exact biological activity exhibited by the compound.

Mode of Action

For instance, some thiazole derivatives have been found to inhibit key enzymes in bacterial cell wall synthesis, leading to antibacterial activity .

Biochemical Pathways

For example, some thiazole derivatives have been found to inhibit the synthesis of key proteins in bacteria, leading to their antibacterial activity .

Pharmacokinetics

Thiazole and imidazole derivatives are generally known for their good bioavailability . They are often well absorbed and distributed in the body, metabolized to various extents, and excreted.

Result of Action

Thiazole and imidazole derivatives are known to cause a variety of effects at the molecular and cellular levels, depending on their specific biological activity .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of thiazole and imidazole derivatives .

Advantages and Limitations for Lab Experiments

2-[1-(5-methyl-1,3-thiazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-thiazol-2-yl-octahydropyrrolo[2,3-c]pyrrol-2-ylpyridine is a highly versatile compound and is widely used in laboratory experiments. It has many advantages, such as its low cost, ease of synthesis, and wide availability. It is also highly stable and has a low toxicity. However, there are also some limitations to its use in laboratory experiments. It is not soluble in water, which can limit its use in aqueous solutions. In addition, it is not very soluble in organic solvents, which can also limit its use in certain experiments.

Future Directions

The potential of 2-[1-(5-methyl-1,3-thiazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-thiazol-2-yl-octahydropyrrolo[2,3-c]pyrrol-2-ylpyridine is still being explored. Future research will focus on developing more efficient synthesis methods and exploring new applications in the pharmaceutical, agrochemical, and semiconductor industries. In addition, further research will be conducted to study the biochemical and physiological effects of this compound. Finally, research will be conducted to explore the potential of this compound as a drug delivery system.

Synthesis Methods

The synthesis of 2-[1-(5-methyl-1,3-thiazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-thiazol-2-yl-octahydropyrrolo[2,3-c]pyrrol-2-ylpyridine can be achieved through a variety of methods. It can be synthesized by reacting pyridine with this compound-thiazol-2-yl chloride in an aqueous medium. It can also be synthesized by reacting this compound-thiazol-2-yl bromide with pyridine in an aqueous medium. In addition, this compound can be synthesized by reacting this compound-thiazol-2-yl bromide with pyridine in an organic solvent.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly detailed in the available literature. As with any chemical compound, appropriate safety measures should be taken when handling it to prevent exposure.

Biochemical Analysis

Biochemical Properties

The nature of these interactions is largely dependent on the specific structure and functional groups present in the thiazole compound .

Cellular Effects

Thiazole derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of 2-[1-(5-methyl-1,3-thiazol-2-yl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine is not well established. Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Studies on thiazole derivatives suggest that these compounds may exhibit changes in their effects over time, including issues related to the compound’s stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound at different dosages in animal models have not been reported in the literature. Thiazole derivatives, however, have been studied in animal models, and their effects can vary with dosage .

Metabolic Pathways

The metabolic pathways involving this compound are not well characterized. Thiazole derivatives can be involved in various metabolic pathways, interacting with enzymes or cofactors, and can influence metabolic flux or metabolite levels .

Transport and Distribution

Thiazole derivatives can interact with transporters or binding proteins, influencing their localization or accumulation .

Subcellular Localization

The subcellular localization of this compound is not well studied. Thiazole derivatives can be directed to specific compartments or organelles based on targeting signals or post-translational modifications .